Cas no 1171801-59-4 (QZPQUEHIPPNZRN-UHFFFAOYSA-N)

• Product Name: QZPQUEHIPPNZRN-UHFFFAOYSA-N
• CAS No: 1171801-59-4
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5206145
• Update Time: 2023-08-26

QZPQUEHIPPNZRN-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate
• STK351582
• Ethyl4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate
• ethyl 4-[(4-amino-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylate
• QZPQUEHIPPNZRN-UHFFFAOYSA-N

• Inchi： 1S/C11H14N4O3/c1-3-17-11(16)10-9(7(2)18-14-10)6-15-5-8(12)4-13-15/h4-5H,3,6,12H2,1-2H3
• InChI Key： QZPQUEHIPPNZRN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)OCC)=N1)CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• XLogP3: 0.5
• Topological Polar Surface Area: 96.2